Cas no 141312-70-1 (Hexadecanol, 1-(dodecyloxy)-)

• Product Name: Hexadecanol, 1-(dodecyloxy)-
• CAS No: 141312-70-1
• MF: C₂₈H₅₈O₂
• MW: 426.758929729462
• CID: 1306197
• PubChem ID: 71343637
• Update Time: 2025-04-20

Hexadecanol, 1-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Hexadecanol, 1-(dodecyloxy)-
• 1-dodecoxyhexadecan-1-ol
• 1-(DODECYLOXY)HEXADECAN-1-OL
• 141312-70-1
• DTXSID30770204

• Inchi： 1S/C28H58O2/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28(29)30-27-25-23-21-19-14-12-10-8-6-4-2/h28-29H,3-27H2,1-2H3
• InChI Key： AKJJDEHLSPCWNA-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCC)C(CCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 426.44394
• Monoisotopic Mass: 426.44368109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 26
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46